N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide
Overview
Description
N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide is a useful research compound. Its molecular formula is C8H10N8OS and its molecular weight is 266.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Chemical Transformations and Synthesis
- Ring Expansion and Structural Analysis: Butler et al. (1992) explored the ring expansion of 1,2,3-triazolium salts to 2,3-dihydro-1,2,4-triazines and 1-aminoimidazoles, revealing insights into the equilibrium between acyclic and cyclic forms of triazolium compounds (Butler et al., 1992).
- Synthesis of Alaninamides: Sañudo et al. (2006) described the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, contributing to a new class of cyclic dipeptidyl ureas (Sañudo et al., 2006).
2. Fungicidal Applications
- Synthesis of Hetaryl Triazines with Fungicidal Activity: El-Telbani et al. (2007) studied the synthesis of 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines, revealing their potential as fungicidal agents (El-Telbani et al., 2007).
3. Utilization in Bacterial Growth
- Bacterial Utilization of Triazine Compounds: Cook and Hütter (1982) discovered that certain bacteria could utilize s-triazine herbicides such as prometryne and ametryne as a sulfur source for growth (Cook & Hütter, 1982).
4. Theoretical and Structural Studies
- Ab Initio Calculations and Crystallographic Analysis: Butler et al. (1990) and Moreno-Fuquen et al. (2019) provided insights into the structural characteristics and theoretical aspects of related triazine compounds, enhancing understanding of their chemical behavior (Butler et al., 1990), (Moreno-Fuquen et al., 2019).
5. Innovative Synthesis Methods
- Synthesis of Bicyclic Imidazole and Triazole Derivatives: Pätzel et al. (1991) focused on synthesizing bicyclic imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives, demonstrating novel methods of creating complex heterocyclic structures (Pätzel et al., 1991).
6. Analytical and Reaction Pathway Studies
- ESI-MS Study of Reaction Pathways: Madsen and Søgaard (2012) utilized electrospray ionisation mass spectrometry (ESI-MS) to study the reaction pathways of hydrogen sulphide scavenging with hexahydro-s-triazine, providing important analytical insights (Madsen & Søgaard, 2012).
properties
IUPAC Name |
N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N8OS/c1-18-8-14-6(2-16-5-9-3-11-16)13-7(15-8)10-4-12-17/h3-5,17H,2H2,1H3,(H,10,12,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFYNREBDJXSPNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC(=N1)N=CNO)CN2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=NC(=NC(=N1)/N=C/NO)CN2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N8OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.